2-(4-Methoxyphenyl)-2-(1-piperidyl)acetonitrile hydrochloride

Specification

• CAS No.: 1440535-53-4
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-2-piperidin-1-ylacetonitrile;hydrochloride
• Standard InChI: InChI=1S/C14H18N2O.ClH/c1-17-13-7-5-12(6-8-13)14(11-15)16-9-3-2-4-10-16;/h5-8,14H,2-4,9-10H2,1H3;1H
• Standard InChI Key: NCNNPUFPHIPGJN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(C#N)N2CCCCC2.Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(C#N)N2CCCCC2.Cl

Introduction

2-(4-Methoxyphenyl)-2-(1-piperidyl)acetonitrile hydrochloride is a chemical compound with the CAS number 1440535-53-4. It is characterized by its molecular formula, C14H19ClN2O, and a molecular weight of 266.76. This compound is a derivative of acetonitrile, incorporating both a piperidine ring and a methoxyphenyl group, which are common motifs in pharmaceutical chemistry due to their potential biological activities.

Synthesis and Preparation

The synthesis of compounds similar to 2-(4-Methoxyphenyl)-2-(1-piperidyl)acetonitrile often involves reactions that form the piperidine ring or attach the methoxyphenyl group. For instance, aza-Michael reactions are commonly used to synthesize piperidine-based compounds. These reactions can be efficient for creating complex molecules with specific stereochemistry, which is crucial for biological activity.

Biological and Pharmacological Potential

While specific biological data on 2-(4-Methoxyphenyl)-2-(1-piperidyl)acetonitrile hydrochloride is limited, compounds with similar structures have shown potential in various therapeutic areas. For example, piperidine derivatives are known for their role in acetylcholinesterase inhibition, which is relevant to Alzheimer's disease treatment. Additionally, piperazine derivatives, which share some structural similarities with piperidine compounds, have been explored for their effects on bone resorption and other biological processes.

Research Findings and Data

Compound	Biological Activity	Relevance
Donepezil Analogues	Acetylcholinesterase Inhibition	Alzheimer's Disease Treatment
N-[2-(4-Benzoyl-1-piperazinyl)phenyl]-2-(4-chlorophenoxy)acetamide (PPOAC-Bz)	Inhibition of Osteoclastogenesis	Osteolytic Disorders
2-(4-Methoxyphenyl)-2-(piperazin-1-yl)acetonitrile	Potential Biological Activity	Under Investigation